4-Methoxy-5,8,8-trimethylbicyclo[3.2.1]oct-3-en-2-one

Specification

• CAS No.: 91881-13-9
• Molecular Formula: C12H18O2
• Molecular Weight: 194.27 g/mol
• IUPAC Name: 4-methoxy-5,8,8-trimethylbicyclo[3.2.1]oct-3-en-2-one
• Standard InChI: InChI=1S/C12H18O2/c1-11(2)8-5-6-12(11,3)10(14-4)7-9(8)13/h7-8H,5-6H2,1-4H3
• Standard InChI Key: RXDCVGRTTTUHPX-UHFFFAOYSA-N
• SMILES: CC1(C2CCC1(C(=CC2=O)OC)C)C
• Canonical SMILES: CC1(C2CCC1(C(=CC2=O)OC)C)C

Introduction

4-Methoxy-5,8,8-trimethylbicyclo[3.2.1]oct-3-en-2-one is a complex organic compound characterized by its unique bicyclic structure, which includes a methoxy group and a ketone functionality. This compound is identified by the CAS number 91881-13-9 and has a molecular formula of C12H18O2, with a molecular weight of approximately 194.27 g/mol.

Synthesis Methods

The synthesis of 4-Methoxy-5,8,8-trimethylbicyclo[3.2.1]oct-3-en-2-one typically involves multiple steps:

• Formation of the Bicyclic Core: This step often involves intramolecular cyclization reactions to create the bicyclic structure.

• Introduction of Functional Groups: The methoxy group is introduced via methylation reactions, while the ketone group is formed through oxidation processes.

Scientific Research

This compound is used as a building block in organic synthesis and as a reagent in various chemical reactions. It is also investigated for its potential biological activity and interactions with biomolecules, which could lead to therapeutic applications.

Industrial Applications

In industry, it is employed in the production of specialty chemicals and materials. Its unique structure makes it a valuable intermediate in the synthesis of complex molecules.

Biological Activity and Potential Therapeutic Applications

The biological activity of 4-Methoxy-5,8,8-trimethylbicyclo[3.2.1]oct-3-en-2-one is attributed to its interactions with specific molecular targets and pathways. While detailed mechanisms of action are not fully elucidated, the compound's potential therapeutic applications are being explored in drug development.

Comparison with Similar Compounds

Similar compounds include bicyclo[3.2.1]octane derivatives with different functional groups and methoxy-substituted ketones with different core structures. These compounds may exhibit different chemical properties and applications, highlighting the uniqueness of 4-Methoxy-5,8,8-trimethylbicyclo[3.2.1]oct-3-en-2-one.

Chemical Reactions

Reaction Type	Reagents	Products
Oxidation	KMnO4, CrO3	Carboxylic acids
Reduction	LiAlH4, NaBH4	Alcohols
Substitution	Various nucleophiles	Compounds with different functional groups